tert-butyl 5-formylpyrazine-2-carboxylate
Overview
Description
Preparation Methods
The synthesis of tert-butyl 5-formylpyrazine-2-carboxylate involves several steps. One common method includes the reaction of pyrazine-2-carboxylic acid with tert-butyl alcohol in the presence of a dehydrating agent . The reaction conditions typically involve heating the mixture to facilitate the esterification process. Industrial production methods may vary, but they generally follow similar principles, often optimizing for yield and purity.
Chemical Reactions Analysis
Tert-butyl 5-formylpyrazine-2-carboxylate can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.
Reduction: Reduction reactions can convert the formyl group to an alcohol group.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Tert-butyl 5-formylpyrazine-2-carboxylate has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound’s derivatives may have potential biological activities, making it a candidate for drug development.
Medicine: Research into its pharmacological properties could lead to new therapeutic agents.
Industry: It can be used in the development of new materials or as an intermediate in chemical manufacturing.
Mechanism of Action
The mechanism by which tert-butyl 5-formylpyrazine-2-carboxylate exerts its effects depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, influencing various biochemical pathways. The exact molecular targets and pathways involved would require further experimental validation .
Comparison with Similar Compounds
Tert-butyl 5-formylpyrazine-2-carboxylate can be compared with other pyrazine derivatives, such as pyrazine-2-carboxylic acid and its esters. These compounds share a similar core structure but differ in their functional groups, which can significantly influence their chemical reactivity and applications.
Properties
CAS No. |
1174321-08-4 |
|---|---|
Molecular Formula |
C10H12N2O3 |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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